4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine
Overview
Description
“4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine” is a chemical compound with the molecular formula C9H6Cl2N4 . It is essentially planar with an r.m.s. deviation for all non-H atoms of 0.009 Å .
Molecular Structure Analysis
The molecular structure of “4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine” is planar with the largest deviation from the mean plane being 0.016 (4) Å for an N atom . The molecules are linked by pairs of C—H⋯N hydrogen bonds, forming inversion dimers .Chemical Reactions Analysis
While specific chemical reactions involving “4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine” are not available, pyrimidine derivatives are known to undergo various reactions and have numerous applications in the field of organic synthesis .Physical And Chemical Properties Analysis
The molecular weight of “4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine” is 163.00 g/mol . It has a XLogP3-AA value of 2.5, indicating its lipophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine, focusing on six unique applications:
Agricultural Chemistry
In agricultural chemistry, this compound is used to synthesize herbicides and pesticides. The pyrimidine ring structure is known for its ability to disrupt biological processes in pests and weeds, making it an effective component in crop protection products. Its derivatives can inhibit specific enzymes or interfere with DNA synthesis in target organisms .
Material Science
4,6-Dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine is utilized in the development of advanced materials. Its unique chemical properties allow it to be incorporated into polymers and resins, enhancing their thermal stability and mechanical strength. This makes it useful in the production of high-performance coatings, adhesives, and composite materials .
Mechanism of Action
Pharmacokinetics
These properties are critical for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
As a pyrimidine derivative, it may potentially influence nucleic acid synthesis and other cellular functions . .
properties
IUPAC Name |
4,6-dichloro-5-methyl-2-pyrimidin-2-ylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N4/c1-5-6(10)14-9(15-7(5)11)8-12-3-2-4-13-8/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBDCLQXMHQXGGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1Cl)C2=NC=CC=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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